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CAS No.: 356093-86-2

Cat. No.: B1298165
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This in-depth technical guide provides a comprehensive analysis of the expected spectral data
for N-(2,4-dimethoxybenzyl)cyclohexanamine, a secondary amine with potential applications
in pharmaceutical and chemical research. This document is intended for researchers,
scientists, and drug development professionals, offering a detailed examination of its Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. Given
the limited availability of public experimental spectra for this specific compound, this guide
synthesizes predicted data based on established spectroscopic principles and data from
analogous structures to present a thorough analytical profile.

Introduction: The Importance of Spectroscopic
Characterization

N-(2,4-dimethoxybenzyl)cyclohexanamine (Molecular Formula: C1sH23NO2, CAS: 356093-
86-2) is a secondary amine containing a cyclohexyl group and a 2,4-dimethoxybenzyl group
attached to a central nitrogen atom.[1] The structural elucidation and purity assessment of such
molecules are paramount in research and development. Spectroscopic techniques are the
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cornerstone of this characterization, providing a detailed fingerprint of the molecule's structure
and connectivity. This guide will delve into the expected outcomes of H NMR, 13C NMR, IR,
and MS analyses, explaining the causality behind the expected spectral features.

Molecular Structure and Key Functional Groups

A clear understanding of the molecular structure is fundamental to interpreting its spectral data.
The following diagram illustrates the structure of N-(2,4-dimethoxybenzyl)cyclohexanamine
and the numbering convention used for the subsequent spectral assignments.

Caption: Molecular structure of N-(2,4-dimethoxybenzyl)cyclohexanamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. The following sections detail the predicted *H and 3C NMR spectra.

Predicted *H NMR Data

The proton NMR spectrum provides information on the number of different types of protons and
their neighboring environments. The predicted chemical shifts (d) are presented in parts per
million (ppm) relative to a tetramethylsilane (TMS) internal standard.
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Chemical Shift

Multiplicity
(3) ppm

Integration

Assignment

Rationale

~7.1-7.2 d

1H

Ar-H (H6")

Aromatic proton
ortho to the
benzyl group.

~6.4-6.5 m

2H

Ar-H (H3', H5))

Aromatic protons
on the
dimethoxy-

substituted ring.

~3.80 s

3H

O-CHs

Methoxy group
protons at the 2-
position of the

aromatic ring.

~3.78 S

3H

O-CHs

Methoxy group
protons at the 4-
position of the

aromatic ring.

~3.70 S

2H

Ph-CHz-N

Benzylic protons,
deshielded by
the adjacent
nitrogen and

aromatic ring.

~2.4-2.6 m

1H

N-CH
(Cyclohexyl)

Methine proton
on the cyclohexyl
ring directly
attached to the

nitrogen.

~1.0-2.0 m

11H

Cyclohexyl-CH:2
& N-H

Overlapping
signals from the
remaining
cyclohexyl
methylene
protons and the
N-H proton. The
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N-H signal is
expected to be

broad.

Expertise & Experience: The chemical shifts for the 2,4-dimethoxybenzyl group are predicted
based on data for 2,4-dimethoxybenzylamine and related structures.[2] The benzylic protons
are expected to appear as a singlet due to the absence of adjacent protons. The cyclohexyl
protons will exhibit complex multiplets due to spin-spin coupling, with the proton alpha to the
nitrogen appearing at the most downfield position in the aliphatic region.[3] The N-H proton
signal is often broad and can be confirmed by D20 exchange, which would cause the peak to
disappear.[3]

Predicted *C NMR Data

The 13C NMR spectrum provides information on the different carbon environments in the

molecule.
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Chemical Shift (6) ppm Assignment Rationale
Aromatic carbon attached to
~160.0 Ar-C (C2"
the methoxy group.
Aromatic carbon attached to
~158.0 Ar-C (C4")
the methoxy group.
~130.0 Ar-C (C6") Aromatic carbon.
~120.0 Ar-C (C1) Quaternary aromatic carbon.
~104.0 Ar-C (C5") Aromatic carbon.
~98.0 Ar-C (C3) Aromatic carbon.
Methine carbon of the
~58.0 N-CH (Cyclohexyl) cyclohexyl ring attached to
nitrogen.[4][5]
~55.5 O-CHs Methoxy carbons.

Benzylic carbon, deshielded by
~50.0 Ph-CHz2-N the adjacent nitrogen and

aromatic ring.[4]

Carbons of the cyclohexyl ring.

~33.0 Cyclohexyl-CH:z

[5]

Carbons of the cyclohexyl ring.
~26.0 Cyclohexyl-CH:z

[5]

Carbons of the cyclohexyl ring.
~25.0 Cyclohexyl-CH2

[5]

Expertise & Experience: The assignments for the aromatic carbons are based on known
substituent effects of methoxy groups on a benzene ring.[6] The carbons directly attached to
the electronegative oxygen atoms of the methoxy groups are the most deshielded. The
benzylic and cyclohexyl carbons attached to the nitrogen are also deshielded compared to
simple alkanes.[3]
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the
absorption of infrared radiation.

Wavenumber . . .
Intensity Assignment Rationale
(cm™)

Characteristic for

secondary amines.
~3300-3500 Weak-Medium N-H Stretch This band is typically

sharper than the O-H

stretch of alcohols.[3]

Characteristic of C-H
~3000-3100 Medium Aromatic C-H Stretch bonds on the benzene

ring.

From the cyclohexyl
~2850-2950 Strong Aliphatic C-H Stretch and benzyl methylene

groups.

i Aromatic ring
~1610, ~1500 Medium-Strong C=C Stretch ) o
stretching vibrations.

Characteristic of the
Ar-O-C Stretch )
~1250-1300 Strong ) aryl ether linkage of
(asymmetric)
the methoxy groups.

Characteristic of the
Ar-O-C Stretch )
~1020-1075 Strong ) aryl ether linkage of
(symmetric)
the methoxy groups.

Stretching vibration of
~1100-1200 Medium C-N Stretch the carbon-nitrogen
bond.[4]

Trustworthiness: The presence of a weak to medium intensity band in the 3300-3500 cm~?
region is a strong indicator of the N-H bond of the secondary amine.[3] The strong absorptions
corresponding to the C-O stretching of the methoxy groups and the aromatic C=C stretching
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further confirm the presence of the 2,4-dimethoxybenzyl moiety. The strong aliphatic C-H
stretching bands are consistent with the cyclohexyl group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation.

Molecular lon: The nominal molecular weight of N-(2,4-dimethoxybenzyl)cyclohexanamine is
249 g/mol . In electron ionization (El) mass spectrometry, the molecular ion peak (M™*) is
expected at m/z = 249. According to the nitrogen rule, a molecule with an odd number of
nitrogen atoms will have an odd molecular weight, which is consistent with the proposed
structure.[3]

Key Fragmentation Pathways: The primary fragmentation pathway for amines is alpha-
cleavage, where the bond between the carbon alpha to the nitrogen and the adjacent carbon is

broken.[3]
m/z = 151

[015H23N02]+-\ Loss of CH3e [C14H20NO2]+
miz = 249 J miz = 234
w‘
[C6H12N]+
m/z = 98

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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